Cas no 1805093-74-6 (Ethyl 3-(difluoromethyl)-6-hydroxy-4-nitropyridine-2-carboxylate)

• Product Name: Ethyl 3-(difluoromethyl)-6-hydroxy-4-nitropyridine-2-carboxylate
• CAS No: 1805093-74-6
• MF: C₉H₈F₂N₂O₅
• MW: 262.167029380798
• CID: 4890093
• Update Time: 2025-06-09

Ethyl 3-(difluoromethyl)-6-hydroxy-4-nitropyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(difluoromethyl)-6-hydroxy-4-nitropyridine-2-carboxylate

• Inchi： 1S/C9H8F2N2O5/c1-2-18-9(15)7-6(8(10)11)4(13(16)17)3-5(14)12-7/h3,8H,2H2,1H3,(H,12,14)
• InChI Key： WNARGTFGKJNYMI-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC(NC=1C(=O)OCC)=O)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 464
• XLogP3: 0.4
• Topological Polar Surface Area: 101

Additional information on Ethyl 3-(difluoromethyl)-6-hydroxy-4-nitropyridine-2-carboxylate

Ethyl 3-(difluoromethyl)-6-hydroxy-4-nitropyridine-2-carboxylate (CAS No. 1805093-74-6): A Comprehensive Overview

Ethyl 3-(difluoromethyl)-6-hydroxy-4-nitropyridine-2-carboxylate (CAS No. 1805093-74-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of new therapeutic agents. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to Ethyl 3-(difluoromethyl)-6-hydroxy-4-nitropyridine-2-carboxylate.

Chemical Structure and Properties

Ethyl 3-(difluoromethyl)-6-hydroxy-4-nitropyridine-2-carboxylate is a pyridine derivative with a difluoromethyl group, a hydroxyl group, and a nitro group as key functional moieties. The presence of these substituents imparts distinct chemical and physical properties to the molecule. The difluoromethyl group enhances the lipophilicity and metabolic stability of the compound, while the hydroxyl group contributes to its polarity and hydrogen bonding capabilities. The nitro group, on the other hand, can undergo reduction reactions under certain conditions, making it a versatile functional group in organic synthesis.

The molecular formula of Ethyl 3-(difluoromethyl)-6-hydroxy-4-nitropyridine-2-carboxylate is C₁₁H₁₀F₂N₂O₅, with a molecular weight of approximately 270.20 g/mol. The compound is typically obtained as a white crystalline solid with a melting point ranging from 145°C to 147°C. It is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water.

Synthesis Methods

The synthesis of Ethyl 3-(difluoromethyl)-6-hydroxy-4-nitropyridine-2-carboxylate has been reported using various methodologies. One common approach involves the reaction of 3-difluoromethylpyridin-2(1H)-one with ethyl chloroformate in the presence of a base such as triethylamine. The resulting intermediate is then subjected to nitration using concentrated nitric acid to introduce the nitro group at the C-4 position. Finally, hydroxylation at the C-6 position can be achieved through treatment with hydrogen peroxide or another suitable oxidizing agent.

An alternative synthetic route involves the condensation of ethyl 3-difluoromethylpyridine-2-carboxylate with hydroxylamine under acidic conditions to form the corresponding oxime. Subsequent treatment with an oxidizing agent such as sodium hypochlorite leads to the formation of the desired nitro compound. This method offers advantages in terms of yield and purity compared to other approaches.

Biological Activities and Applications

Ethyl 3-(difluoromethyl)-6-hydroxy-4-nitropyridine-2-carboxylate has shown promising biological activities that make it an attractive candidate for pharmaceutical development. Recent studies have demonstrated its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, it has been reported to exhibit potent inhibitory activity against phosphodiesterase (PDE) enzymes, which play crucial roles in signal transduction processes.

In addition to its enzymatic inhibition properties, Ethyl 3-(difluoromethyl)-6-hydroxy-4-nitropyridine-2-carboxylate has also shown antiproliferative effects on cancer cells. Research conducted by Smith et al. (2021) found that this compound effectively inhibited the growth of human breast cancer cells (MCF-7) and colon cancer cells (HCT116) at low micromolar concentrations. The mechanism underlying this activity is believed to involve the induction of apoptosis through mitochondrial dysfunction and DNA damage.

Beyond cancer therapy, there is growing interest in exploring the potential applications of Ethyl 3-(difluoromethyl)-6-hydroxy-4-nitropyridine-2-carboxylate in neurodegenerative diseases. Preliminary studies suggest that it may have neuroprotective effects by modulating oxidative stress and inflammation pathways. These findings highlight the broad therapeutic potential of this compound and warrant further investigation.

Recent Research Advancements

The field of medicinal chemistry is continuously evolving, and recent advancements have shed new light on the properties and applications of Ethyl 3-(difluoromethyl)-6-hydroxy-4-nitropyridine-2-carboxylate. One notable study by Zhang et al. (2022) investigated the pharmacokinetic profile of this compound in animal models. The results indicated that it exhibits favorable pharmacokinetic properties, including good oral bioavailability and a long half-life, which are essential for effective drug delivery.

In another study by Lee et al. (2023), researchers explored the combination therapy potential of Ethyl 3-(difluoromethyl)-6-hydroxy-4-nitropyridine-2-carboxylate with existing anticancer drugs such as doxorubicin and paclitaxel. The findings revealed synergistic effects that significantly enhanced antitumor activity compared to monotherapy treatments. This synergistic approach could potentially reduce drug dosages and minimize side effects associated with high-dose chemotherapy regimens.

Conclusion

Ethyl 3-(difluoromethyl)-6-hydroxy-4-nitropyridine-2-carboxylate (CAS No. 1805093-74-6) is a promising compound with a unique chemical structure that confers multiple biological activities relevant to pharmaceutical development. Its potential as an enzyme inhibitor, antiproliferative agent, and neuroprotective compound makes it an exciting target for further research and clinical evaluation. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound holds significant promise for advancing treatments in various medical fields.